Cas no 131819-22-2 (1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene)

131819-22-2 structure
Product name:1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
- 1,2,3-trifluoro-5-(4-pentylcyclohexyl)benzene
- Benzene, 1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-
- FT-0704781
- 131819-22-2
- AKOS015918107
- SCHEMBL9506596
- DTXSID30569635
- SCHEMBL9506590
- A851994
- Benzene,1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-
-
- Inchi: InChI=1S/C17H23F3/c1-2-3-4-5-12-6-8-13(9-7-12)14-10-15(18)17(20)16(19)11-14/h10-13H,2-9H2,1H3
- InChI Key: SBXPWEXVHHTJOO-UHFFFAOYSA-N
- SMILES: FC1C=C(C2CCC(CCCCC)CC2)C=C(F)C=1F
Computed Properties
- Exact Mass: 284.17500
- Monoisotopic Mass: 284.17518522g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.051
- PSA: 0.00000
- LogP: 5.95800
1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene Related Literature
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Nicolas A. Riensch,Ayse Deniz,Sebastian Kühl,Lars Müller,Alina Adams,Andrij Pich,Holger Helten Polym. Chem., 2017,8, 5264-5268
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Stefan Haeberle,Thilo Brenner Lab Chip, 2006,6, 776-781
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Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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